Cas no 1390739-61-3 ((1Z)-N'-hydroxy-2-methylbutanimidamide hydrochloride)

• Product Name: (1Z)-N'-hydroxy-2-methylbutanimidamide hydrochloride
• CAS No: 1390739-61-3
• MF: C₅H₁₃ClN₂O
• MW: 152.622520208359
• MDL: MFCD22666482
• CID: 4596379
• Update Time: 2025-06-08

(1Z)-N'-hydroxy-2-methylbutanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1Z)-N′-Hydroxy-2-methylbutanimidamide hydrochloride
• N-hydroxy-2-methylbutanimidamide hydrochloride
• (1Z)-N'-hydroxy-2-methylbutanimidamide hydrochloride

• MDL： MFCD22666482
• Inchi： 1S/C5H12N2O.ClH/c1-3-4(2)5(6)7-8;/h4,8H,3H2,1-2H3,(H2,6,7);1H
• InChI Key： YCUOVBLYHRBZSI-UHFFFAOYSA-N
• SMILES： C(/N)(=N/O)\C(C)CC.[H]Cl

Additional information on (1Z)-N'-hydroxy-2-methylbutanimidamide hydrochloride

Comprehensive Analysis of (1Z)-N'-hydroxy-2-methylbutanimidamide hydrochloride (CAS No. 1390739-61-3): Properties, Applications, and Research Insights

The chemical compound (1Z)-N'-hydroxy-2-methylbutanimidamide hydrochloride (CAS No. 1390739-61-3) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This hydroxamic acid derivative is characterized by its imidamide backbone, which plays a critical role in its reactivity and biological interactions. Researchers are particularly interested in its chelating properties, which make it a candidate for studying enzyme inhibition and metal ion coordination.

In the context of current scientific trends, (1Z)-N'-hydroxy-2-methylbutanimidamide hydrochloride aligns with the growing demand for small-molecule modulators in drug discovery. Its hydroxamate group is a key functional moiety often explored in the development of HDAC inhibitors (histone deacetylase inhibitors), a hot topic in oncology and epigenetics research. The compound's CAS No. 1390739-61-3 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the Z-configuration of the imine bond in (1Z)-N'-hydroxy-2-methylbutanimidamide hydrochloride offers stereochemical stability, making it valuable for asymmetric synthesis. Recent publications highlight its utility as a building block for heterocyclic compounds, particularly in the synthesis of pyrazoles and isoxazoles. These heterocycles are pivotal in designing agrochemicals and pharmacologically active molecules.

The hydrochloride salt form (CAS No. 1390739-61-3) enhances the compound's solubility in aqueous systems, a property highly sought after in medicinal chemistry optimization. This feature addresses a common challenge in drug development—improving the bioavailability of hydrophobic scaffolds. Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting the stringent requirements of GLP-compliant research.

Emerging applications of (1Z)-N'-hydroxy-2-methylbutanimidamide hydrochloride extend to materials science, where its ability to form coordination polymers with transition metals is under investigation. Such materials have potential in catalysis and sensor technologies. Furthermore, computational studies (DFT calculations) predict favorable binding energies with biological targets, reinforcing its status as a lead compound in virtual screening pipelines.

Environmental and safety profiles of CAS No. 1390739-61-3 comply with REACH regulations, with biodegradability studies indicating low ecological persistence. This aspect resonates with the pharmaceutical industry's shift toward green chemistry principles. Stability tests under varying pH and temperature conditions demonstrate its suitability for long-term storage, a practical advantage for industrial-scale applications.

In summary, (1Z)-N'-hydroxy-2-methylbutanimidamide hydrochloride represents a multifaceted compound bridging organic synthesis, drug design, and material engineering. Its well-documented CAS registration (1390739-61-3) ensures traceability and reproducibility across research initiatives. As interdisciplinary studies progress, this molecule is poised to contribute to breakthroughs in precision medicine and sustainable chemistry.